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Compound of Interest

Compound Name: Dipentylamine

Cat. No.: B1346568

An In-depth Technical Guide to the Physicochemical Properties of Dipentylamine

This technical guide provides a comprehensive overview of the boiling point and vapor
pressure of dipentylamine, targeting researchers, scientists, and professionals in drug
development. It includes key physical data, detailed experimental methodologies for
determining these properties, and a visual representation of the general experimental workflow.

Physicochemical Data of Dipentylamine

Dipentylamine, also known as di-n-amylamine, is a secondary amine with the chemical
formula Cio0H23N. It presents as a colorless to light-yellow liquid with a characteristic pungent,
ammonia-like odor[1][2][3]. Understanding its physical properties, such as boiling point and
vapor pressure, is crucial for its application in the manufacturing of rubbers, resins, and dyes,
as well as for ensuring safe handling and storage[2].

The key quantitative data for the boiling point and vapor pressure of dipentylamine are
summarized in the table below.
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Property Value Conditions Source
Boiling Point 202-203 °C At 760 mmHg [1114]
202.5°C Not Specified [2][3]

396-397 °F At 760 mmHg [2]

Vapor Pressure 0.3 mm Hg At 20 °C [3B1141[5]
40 Pa At 20 °C [1]

0.15 mm Hg At 25 °C [2][3]

Experimental Protocols for Determination of
Physical Properties

While specific experimental reports detailing the determination of dipentylamine's boiling point
and vapor pressure are not readily available, this section outlines the standard, widely
accepted methodologies used for amines and similar organic compounds.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For accurate determination, especially for pure substances, several laboratory
techniques are employed.

a) Thiele Tube Method

This method is one of the most common and simplest ways to determine a boiling point using a
small amount of sample (less than 0.5 mL)[6].

o Apparatus: A Thiele tube, mineral oil, a small test tube (e.g., a Durham tube), a capillary tube
(sealed at one end), a thermometer, and a Bunsen burner or other heat source.

e Procedure:

o A small amount of the dipentylamine sample is placed into the small test tube.
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o A capillary tube, with its open end downwards, is placed inside the test tube containing the
sample.

o The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer's bulb.

o This assembly is placed in a Thiele tube filled with mineral oil, ensuring the heat is
distributed evenly by convection.

o The Thiele tube is gently heated. As the temperature rises, the air trapped in the capillary
tube expands and escapes as bubbles.

o Heating continues until a continuous and rapid stream of bubbles emerges from the
capillary tube. This indicates the temperature is just above the liquid's boiling point.

o The heat source is then removed. As the apparatus cools, the stream of bubbles will slow
down and eventually stop. The boiling point is the temperature at which the liquid just
begins to be drawn back into the capillary tube[6]. The external barometric pressure
should always be recorded.

b) Distillation Method

If a larger quantity of the substance is available, a simple distillation can be used for both
purification and boiling point determination[6].

o Apparatus: A distillation flask, a condenser, a receiving flask, a thermometer, a heat source
(e.g., heating mantle), and boiling chips.

e Procedure:

o The dipentylamine sample (at least 5 mL) and a few boiling chips are placed in the
distillation flask.

o The distillation apparatus is assembled. The thermometer is positioned so that the top of
its bulb is level with the bottom of the side-arm of the distillation flask. This ensures the
thermometer measures the temperature of the vapor that is in thermal equilibrium with the
boiling liquid.
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o The liquid is heated to a steady boil.

o The temperature is recorded when the vapor condensation ring is stable on the
thermometer bulb and liquid is collecting in the receiving flask at a steady rate. This stable
temperature reading is the boiling point of the substance at the recorded atmospheric
pressure.

Vapor Pressure Determination

Vapor pressure is a measure of a substance's tendency to evaporate. It is a critical parameter
for process design and safety assessments.

a) Ebulliometry (Dynamic Method)

An ebulliometer is a device used to accurately measure the boiling point of a liquid at a
controlled pressure. By varying the pressure, a vapor pressure curve can be generated.

o Apparatus: A modified Swietoslawski ebulliometer is often used, which consists of a boiling
flask, a Cottrell pump to spray the boiling liquid over the thermometer well, a condenser, and
connections to a pressure control and measurement system|[7].

e Procedure:

[¢]

The pure dipentylamine sample is placed in the ebulliometer.

o The system pressure is set and maintained at a specific value using a vacuum pump
and/or an inert gas supply (like nitrogen)[7].

o The sample is heated to its boiling point under the set pressure. The Cottrell pump
ensures that the thermometer is in equilibrium with the boiling liquid and its vapor,
preventing superheating.

o The temperature and pressure are recorded once the system reaches a stable equilibrium
(stable boiling).

o The procedure is repeated at different pressures to obtain a series of data points (pressure
vs. temperature), which can be used to model the vapor pressure behavior of the
substance.
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b) Static Method

The static method involves placing the degassed substance in a thermostated container and
measuring the pressure of the vapor in equilibrium with the liquid at a specific temperature.

o Apparatus: A thermostated vessel, a pressure transducer (e.g., a capacitance diaphragm
gauge), a vacuum system, and a temperature measurement device[8].

e Procedure:

[¢]

The dipentylamine sample is placed in the vessel.

o The sample is thoroughly degassed to remove any dissolved gases, often through several
freeze-pump-thaw cycles.

o The vessel is brought to the desired temperature using a thermostat.

o Once the temperature has stabilized, the pressure inside the vessel, which is the vapor
pressure of the substance, is measured by the pressure transducer.

o Measurements are repeated at various temperatures to establish the vapor pressure
curve. To ensure accuracy and detect systematic errors, measurements can be repeated
randomly at different temperatures[8].

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the experimental determination of
the boiling point and vapor pressure of a chemical substance like dipentylamine.
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Caption: Generalized workflow for determining boiling point and vapor pressure.

© 2025 BenchChem. All rights reserved. 6/8

Tech Support


https://www.benchchem.com/product/b1346568?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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Address: 3281 E Guasti Rd
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